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Compound of Interest

Compound Name: BML-111

Cat. No.: B1667149 Get Quote

Essential Safety and Handling Guide for BML-
111
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of BML-111
(5(S),6(R),7-Trihydroxyheptanoic acid methyl ester), a potent lipoxin A4 receptor agonist.

Adherence to these guidelines is essential to ensure a safe laboratory environment and the

integrity of experimental outcomes.

Personal Protective Equipment (PPE)
Given the lack of comprehensive toxicological data, a cautious approach is warranted when

handling BML-111. The following personal protective equipment is mandatory to prevent

accidental exposure through inhalation, ingestion, or skin contact.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

required. Ensure gloves are

regularly inspected for tears or

punctures.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where BML-111 is

handled.

Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

against splashes and spills.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of any aerosols or

dust.

Chemical and Physical Properties
A summary of the key quantitative data for BML-111 is provided below for easy reference.

Property Value

Molecular Weight 192.21 g/mol

Purity ≥98%

Solubility
Soluble in DMSO (25 mg/ml) and 100% ethanol

(25 mg/ml).[1][2]

Appearance White to beige powder

Storage Temperature
Long-term storage at -20°C is recommended.[1]

[2]
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Follow these procedural steps for the safe handling and use of BML-111 in experimental

settings.

Experimental Workflow for Handling BML-111
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Preparation
- Don appropriate PPE
- Work in a fume hood

Weighing
- Use a calibrated analytical balance

- Handle with care to avoid dust

Dissolution
- Add solvent (e.g., DMSO) to the vial

- Vortex gently to dissolve

Aliquoting & Storage
- Prepare single-use aliquots

- Store at -20°C

Experimental Use
- Follow specific protocol

- Maintain PPE use

Decontamination
- Clean work surfaces with appropriate solvent

Waste Disposal
- Dispose of waste in designated containers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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